4-(tert-butyl)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(tert-butyl)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a synthetic small molecule featuring a benzo[b][1,4]oxazepine core fused to a substituted benzamide moiety. The compound’s structure includes:
- A 4-(tert-butyl)benzamide group, contributing steric bulk and lipophilicity.
Synthetic routes likely involve coupling a 4-(tert-butyl)benzoyl chloride derivative with a functionalized benzo[b][1,4]oxazepine amine precursor under conditions similar to those described in (e.g., DCM, triethylamine, and acyl chloride) .
Properties
IUPAC Name |
4-tert-butyl-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O3/c1-7-26-19-13-12-18(14-20(19)29-15-24(5,6)22(26)28)25-21(27)16-8-10-17(11-9-16)23(2,3)4/h8-14H,7,15H2,1-6H3,(H,25,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKCJBLDNKXHCHY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)OCC(C1=O)(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Differences:
Steric Effects : The bulkier tert-butyl group may hinder binding to flat binding pockets, whereas the ethoxy group’s oxygen could participate in hydrogen bonding.
Metabolic Stability : The tert-butyl group is resistant to oxidative metabolism, unlike the ethoxy group, which may undergo dealkylation .
Other Analogs from
Compounds such as tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate (BP 30374) highlight the prevalence of tert-butyl groups in enhancing pharmacokinetic properties, though their scaffolds (piperidine vs. oxazepine) differ significantly .
Data Table: Structural and Predicted Property Comparison
Research Findings and Implications
Synthetic Feasibility : The target compound can likely be synthesized via amide coupling, analogous to methods in , using tert-butyl-substituted benzoyl chloride and a pre-functionalized oxazepine amine .
The ethyl group on the oxazepine may reduce steric hindrance compared to isopentyl, improving target engagement .
Therapeutic Windows : highlights that structural analogs can exhibit selective toxicity (e.g., ferroptosis induction in cancer cells), suggesting a possible avenue for the target compound’s development .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
